Cas no 2648997-40-2 (1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene)

• Product Name: 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene
• CAS No: 2648997-40-2
• MF: C₁₁H₈F₃NOS
• MW: 259.247531890869
• CID: 5993890
• PubChem ID: 165709387
• Update Time: 2025-08-03

1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene
• 2648997-40-2
• EN300-1940652
• 1-(1-isocyanatocyclopropyl)-4-[(trifluoromethyl)sulfanyl]benzene

• Inchi： 1S/C11H8F3NOS/c12-11(13,14)17-9-3-1-8(2-4-9)10(5-6-10)15-7-16/h1-4H,5-6H2
• InChI Key： KIDZKITXUOJGGY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 259.02786954g/mol
• Monoisotopic Mass: 259.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene

Professional Introduction to Compound with CAS No. 2648997-40-2 and Product Name: 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene

The compound identified by the CAS number 2648997-40-2 and the product name 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both an isocyanate group and a trifluoromethylsulfanyl moiety in its molecular structure endows it with distinctive chemical properties that make it a promising candidate for further investigation in medicinal chemistry.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the incorporation of fluorine-containing substituents, which are known to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The trifluoromethylsulfanyl group in this compound is particularly noteworthy, as it has been extensively studied for its ability to modulate enzyme activity and improve drug bioavailability. This feature is especially relevant in the context of designing next-generation therapeutics that target complex biological pathways.

The isocyanate functional group at the cyclopropyl position introduces a high degree of reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry. Isocyanates are well-documented for their role in polymerization reactions and have been utilized in the synthesis of polyurethanes and other high-performance materials. However, their application in pharmaceuticals is less explored, primarily due to challenges associated with their reactivity and potential toxicity. Nevertheless, recent advancements in handling reactive intermediates have opened new avenues for incorporating isocyanate-based motifs into drug candidates.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel bioactive molecules. The cyclopropyl ring, being a small, rigid structure, can serve as an effective pharmacophore that interacts with biological targets in a specific manner. This structural motif has been demonstrated to improve oral bioavailability and reduce metabolic degradation, making it an attractive feature for drug design. Additionally, the combination of the cyclopropyl and isocyanate groups may facilitate the development of compounds with dual functionality, capable of modulating multiple targets simultaneously.

Recent studies have highlighted the importance of fluorinated aromatic sulfonamides in medicinal chemistry due to their broad spectrum of biological activities. The 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene derivative aligns well with this trend, as it incorporates both fluorine and sulfur atoms—elements that are known to enhance binding interactions with biological macromolecules. The trifluoromethylsulfanyl group not only contributes to lipophilicity but also influences electronic properties, which can be critical for optimizing drug-receptor interactions.

The synthesis of this compound involves sophisticated organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the isocyanate group necessitates careful handling to prevent unwanted side reactions, such as polymerization or decomposition. However, modern synthetic methodologies have improved our ability to manage such reactive intermediates, allowing for more efficient production processes. Advances in catalytic systems and green chemistry principles have further enhanced the sustainability of these synthetic routes.

In terms of biological evaluation, preliminary studies suggest that derivatives of this compound exhibit promising pharmacological profiles. The structural features present in 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene indicate potential activity against various therapeutic targets, including enzymes and receptors involved in inflammation, pain management, and oncology. While comprehensive pharmacokinetic and toxicological data are still under investigation, these early findings underscore its potential as a lead compound for further development.

The integration of computational chemistry tools has accelerated the discovery process by enabling rapid virtual screening and molecular modeling studies. These approaches allow researchers to predict binding affinities, metabolic stability, and other key properties before undertaking costly experimental trials. By leveraging machine learning algorithms and quantum mechanical calculations, scientists can optimize the structure of this compound to enhance its therapeutic potential while minimizing adverse effects.

The role of fluorine chemistry in modern drug design cannot be overstated. The unique electronic properties of fluorine atoms allow them to modulate both hydrophobicity and electronic distribution within a molecule, which can significantly impact its biological activity. In 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene, the trifluoromethylsulfanyl group serves as an effective tool for fine-tuning these properties. This has led to the development of several FDA-approved drugs that incorporate fluorine atoms at strategic positions within their structures.

As research continues to uncover new applications for fluorinated compounds, the demand for innovative synthetic strategies will grow accordingly. The ability to efficiently introduce fluorine-containing moieties into complex molecules remains a key challenge in medicinal chemistry. However, recent breakthroughs in cross-coupling reactions and fluorochemical methodologies have made it increasingly feasible to incorporate these elements into drug candidates like 1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene.

The future prospects for this compound are bright, with ongoing investigations aimed at expanding its therapeutic applications. By exploring derivatives with modified substitution patterns or additional functional groups, researchers hope to uncover novel mechanisms of action that could address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical reality.

In conclusion,1-(1-isocyanatocyclopropyl)-4-(trifluoromethyl)sulfanylbenzene represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation of both an isocyanate group and a trifluoromethylsulfanyl moiety positions it as a promising candidate for further development into next-generation therapeutics. With continued research efforts focused on optimizing its synthesis and evaluating its pharmacological profile,this compound holds great promise for contributing to advancements across multiple therapeutic areas.